N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2,3-dichlorophenyl)methanesulfonamide

• Molecular Formula: C19H20Cl3N3O3S
• Molecular Weight: 476.8 g/mol
• IUPAC Name: N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-(2,3-dichlorophenyl)methanesulfonamide
• InChI: InChI=1S/C19H20Cl3N3O3S/c1-29(27,28)25(17-7-3-6-16(21)19(17)22)13-18(26)24-10-8-23(9-11-24)15-5-2-4-14(20)12-15/h2-7,12H,8-11,13H2,1H3
• InChI Key: ZKJRFUMXNZFKCZ-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl)C3=C(C(=CC=C3)Cl)Cl

Description

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2,3-dichlorophenyl)methanesulfonamide, commonly known as "WAY-100635," is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

WAY-100635 acts as a competitive antagonist for the 5-HT1A receptor, binding to the receptor and preventing the binding of serotonin. This results in a decrease in the inhibitory tone of the 5-HT1A receptor, leading to an increase in the release of serotonin and other neurotransmitters. The exact mechanism of action of WAY-100635 is still under investigation, but it is believed to involve the modulation of various intracellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of WAY-100635 are primarily related to its selective antagonism of the 5-HT1A receptor. Studies have shown that WAY-100635 can modulate various physiological functions, including mood regulation, anxiety, and cognition. It has also been investigated for its potential applications in the treatment of neurological disorders, such as depression, anxiety disorders, and schizophrenia.

Advantages and Limitations for Lab Experiments

The major advantage of using WAY-100635 in lab experiments is its selective antagonism of the 5-HT1A receptor, which allows for the investigation of the role of this receptor in various physiological functions. However, there are also some limitations associated with the use of WAY-100635. For example, the compound has a relatively short half-life, which can make it challenging to maintain stable concentrations in in vivo experiments. Additionally, the compound can interact with other receptors and transporters, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for the investigation of WAY-100635. One area of interest is the role of the 5-HT1A receptor in the regulation of circadian rhythms and sleep. Studies have shown that WAY-100635 can modulate sleep patterns in animal models, and further research in this area could lead to the development of new treatments for sleep disorders. Additionally, there is growing interest in the use of WAY-100635 as a tool for investigating the role of the 5-HT1A receptor in the development of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is also potential for the development of new compounds based on the structure of WAY-100635, which could have improved pharmacological properties and applications in scientific research.
Conclusion
In conclusion, WAY-100635 is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound acts as a selective antagonist for the 5-HT1A receptor and has been used as a tool to investigate the role of this receptor in various physiological functions. While there are some limitations associated with the use of WAY-100635, there are also several potential future directions for the investigation of this compound and the development of new compounds based on its structure.

Synthesis Methods

WAY-100635 can be synthesized through a multi-step process involving the reaction of 3-chlorophenylpiperazine with 2-(2,3-dichlorophenyl)ethylamine, followed by the addition of methanesulfonyl chloride. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

WAY-100635 has been primarily used in scientific research as a selective antagonist for the 5-HT1A receptor, a subtype of the serotonin receptor. This receptor is widely distributed in the central nervous system and is involved in various physiological functions, including mood regulation, anxiety, and cognition. By blocking the 5-HT1A receptor, WAY-100635 has been shown to modulate these functions and has been used as a tool to investigate the role of the 5-HT1A receptor in various neurological disorders.